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Compound of Interest

Compound Name: Dimethyl trans,trans-muconate

CAS No.: 1119-43-3

Cat. No.: B074490 Get Quote

Abstract
This technical guide provides a comprehensive overview of Dimethyl trans,trans-muconate
(DMTM), a significant chemical compound with diverse applications in scientific research and

industry. The document delves into its core chemical and physical properties, established

synthesis and purification protocols, and detailed analytical characterization methods. A

primary focus is placed on its critical role as an analytical standard for trans,trans-muconic acid,

a key biomarker for benzene exposure, elucidating the metabolic pathways and toxicological

importance. Furthermore, this guide explores its applications in polymer chemistry and potential

as a versatile building block in organic synthesis, offering valuable insights for professionals in

drug development and materials science.

Core Properties and Specifications
Dimethyl trans,trans-muconate is the dimethyl ester of trans,trans-muconic acid. Its chemical

structure, characterized by a conjugated system of double bonds and terminal ester functional

groups, dictates its physical properties and reactivity.

Table 1: Physicochemical Properties of Dimethyl trans,trans-muconate
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Property Value

IUPAC Name Dimethyl (2E,4E)-hexa-2,4-dienedioate

Synonyms
trans,trans-Dimethyl muconate, Muconic acid

dimethyl ester

CAS Number 1119-43-3[1]

Molecular Formula C8H10O4[1]

Molecular Weight 170.16 g/mol [1]

Appearance Colorless liquid or solid[2]

Boiling Point 250.8°C at 760 mmHg[1]

Density 1.099 g/cm³[1]

Flash Point 121.7°C[1]

Vapor Pressure 0.0212 mmHg at 25°C[1]

Solubility
Soluble in organic solvents like methanol and

ethanol[2]

Synthesis and Purification: A Protocol for High-
Purity DMTM
The synthesis of Dimethyl trans,trans-muconate is typically achieved through the

esterification of muconic acid. The following protocol details a common and effective method.

Esterification of Muconic Acid
The esterification of muconic acid with methanol in the presence of an acid catalyst is a

standard procedure.[2] The choice of the muconic acid isomer (cis,cis or cis,trans) as the

starting material can influence the reaction conditions and the need for subsequent

isomerization steps.[2][3]

Experimental Protocol:
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Reaction Setup: Suspend muconic acid (e.g., cis,cis-muconic acid) in methanol in a round-

bottom flask.[2]

Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

[2]

Reflux: Heat the mixture to reflux for an extended period (e.g., 24 hours) to drive the

esterification and isomerization to the more stable trans,trans form.[2][4]

Workup: After cooling, concentrate the mixture under vacuum. The crude product is then

subjected to extraction and purification.[2]

Purification: Separation and purification of the resulting isomers can be achieved using

techniques like column chromatography or recrystallization.[2][4] Isomerization can also be

facilitated by methods such as heating in methanol with a catalytic amount of iodine.[4]

Benzene Exposure Metabolism in Liver trans,trans-Muconic Acid (in urine) Urinalysis (as Dimethyl trans,trans-muconate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. m.molbase.com [m.molbase.com]

2. Buy Dimethyl cis,trans-muconate (EVT-12916944) | 692-92-2 [evitachem.com]

3. US8426639B2 - Preparation of trans, trans muconic acid and trans, trans muconates -
Google Patents [patents.google.com]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Dimethyl trans,trans-muconate: An In-Depth Technical
Guide for Scientific Professionals]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.evitachem.com/product/evt-12916944
https://www.evitachem.com/product/evt-12916944
https://www.evitachem.com/product/evt-12916944
https://www.mdpi.com/2073-4360/13/15/2498
https://www.evitachem.com/product/evt-12916944
https://www.evitachem.com/product/evt-12916944
https://www.mdpi.com/2073-4360/13/15/2498
https://www.mdpi.com/2073-4360/13/15/2498
https://www.benchchem.com/product/b074490?utm_src=pdf-body-img
https://www.benchchem.com/product/b074490?utm_src=pdf-custom-synthesis
https://m.molbase.com/moldata/1429954.html
https://www.evitachem.com/product/evt-12916944
https://patents.google.com/patent/US8426639B2/en
https://patents.google.com/patent/US8426639B2/en
https://www.mdpi.com/2073-4360/13/15/2498
https://www.benchchem.com/product/b074490#what-is-dimethyl-trans-trans-muconate
https://www.benchchem.com/product/b074490#what-is-dimethyl-trans-trans-muconate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b074490#what-is-dimethyl-trans-trans-muconate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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